Cas no 1256811-44-5 (2,3-dichloro-5-ethynylpyridine)
2,3-dichloro-5-ethynylpyridine is a versatile heterocyclic compound with significant applications in organic synthesis. It offers high purity and stability, enabling efficient transformations in the synthesis of complex molecules. Its unique structure facilitates the formation of various functional groups, making it a valuable building block in pharmaceutical and agrochemical research.
1256811-44-5 structure
Product Name:2,3-dichloro-5-ethynylpyridine
CAS No:1256811-44-5
MF:C7H3Cl2N
MW:172.011419534683
CID:5905002
PubChem ID:74890126
Update Time:2025-06-18
2,3-dichloro-5-ethynylpyridine Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 2,3-dichloro-5-ethynyl-
- 2,3-Dichloro-5-ethynylpyridine
- 1256811-44-5
- EN300-1986000
- 2,3-dichloro-5-ethynylpyridine
-
- Inchi: 1S/C7H3Cl2N/c1-2-5-3-6(8)7(9)10-4-5/h1,3-4H
- InChI Key: JHNOTVQUBHMBCN-UHFFFAOYSA-N
- SMILES: C1(Cl)=NC=C(C#C)C=C1Cl
Computed Properties
- Exact Mass: 170.9642545g/mol
- Monoisotopic Mass: 170.9642545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- Density: 1.40±0.1 g/cm3(Predicted)
- Boiling Point: 241.7±40.0 °C(Predicted)
- pka: -2.34±0.10(Predicted)
2,3-dichloro-5-ethynylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1986000-1g |
2,3-dichloro-5-ethynylpyridine |
1256811-44-5 | 1g |
$1214.0 | 2023-09-16 | ||
| Enamine | EN300-1986000-5g |
2,3-dichloro-5-ethynylpyridine |
1256811-44-5 | 5g |
$3520.0 | 2023-09-16 | ||
| Enamine | EN300-1986000-10g |
2,3-dichloro-5-ethynylpyridine |
1256811-44-5 | 10g |
$5221.0 | 2023-09-16 | ||
| Enamine | EN300-1986000-0.05g |
2,3-dichloro-5-ethynylpyridine |
1256811-44-5 | 0.05g |
$1020.0 | 2023-09-16 | ||
| Enamine | EN300-1986000-0.1g |
2,3-dichloro-5-ethynylpyridine |
1256811-44-5 | 0.1g |
$1068.0 | 2023-09-16 | ||
| Enamine | EN300-1986000-0.25g |
2,3-dichloro-5-ethynylpyridine |
1256811-44-5 | 0.25g |
$1117.0 | 2023-09-16 | ||
| Enamine | EN300-1986000-0.5g |
2,3-dichloro-5-ethynylpyridine |
1256811-44-5 | 0.5g |
$1165.0 | 2023-09-16 | ||
| Enamine | EN300-1986000-1.0g |
2,3-dichloro-5-ethynylpyridine |
1256811-44-5 | 1g |
$1214.0 | 2023-06-03 | ||
| Enamine | EN300-1986000-2.5g |
2,3-dichloro-5-ethynylpyridine |
1256811-44-5 | 2.5g |
$2379.0 | 2023-09-16 | ||
| Enamine | EN300-1986000-5.0g |
2,3-dichloro-5-ethynylpyridine |
1256811-44-5 | 5g |
$3520.0 | 2023-06-03 |
2,3-dichloro-5-ethynylpyridine Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
1256811-44-5 (2,3-dichloro-5-ethynylpyridine) Related Products
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